Cas no 2649069-22-5 (4-(1-isocyanatoethyl)-N,N-dimethylaniline)

• Product Name: 4-(1-isocyanatoethyl)-N,N-dimethylaniline
• CAS No: 2649069-22-5
• MF: C₁₁H₁₄N₂O
• MW: 190.241662502289
• CID: 6207301
• PubChem ID: 165858553
• Update Time: 2025-06-30

4-(1-isocyanatoethyl)-N,N-dimethylaniline Chemical and Physical Properties

Names and Identifiers

• 4-(1-isocyanatoethyl)-N,N-dimethylaniline
• 2649069-22-5
• EN300-1999123

• Inchi： 1S/C11H14N2O/c1-9(12-8-14)10-4-6-11(7-5-10)13(2)3/h4-7,9H,1-3H3
• InChI Key： HBRPDLGJHPNZSJ-UHFFFAOYSA-N
• SMILES： O=C=NC(C)C1C=CC(=CC=1)N(C)C

Computed Properties

• Exact Mass: 190.110613074g/mol
• Monoisotopic Mass: 190.110613074g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 14
• Rotatable Bond Count: 3
• Complexity: 213
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.2
• Topological Polar Surface Area: 32.7Ų

Additional information on 4-(1-isocyanatoethyl)-N,N-dimethylaniline

Professional Introduction to 4-(1-isocyanatoethyl)-N,N-dimethylaniline (CAS No. 2649069-22-5)

4-(1-isocyanatoethyl)-N,N-dimethylaniline, identified by its Chemical Abstracts Service (CAS) number 2649069-22-5, is a specialized organic compound that has garnered significant attention in the field of chemical and pharmaceutical research. This compound, characterized by its isocyanate functional group and dimethylamino substituent, exhibits unique chemical properties that make it a valuable intermediate in the synthesis of various bioactive molecules.

The structure of 4-(1-isocyanatoethyl)-N,N-dimethylaniline consists of an aromatic ring substituted with a dimethylamino group at the para position, connected to an isocyanatoethyl side chain. This configuration imparts reactivity that is highly useful in medicinal chemistry, particularly in the development of novel therapeutic agents. The isocyanate group, being highly electrophilic, can undergo a variety of reactions such as nucleophilic addition and cycloadditions, which are pivotal in constructing complex molecular architectures.

In recent years, there has been a surge in research focused on leveraging isocyanate-containing compounds for the development of new drugs and materials. The versatility of 4-(1-isocyanatoethyl)-N,N-dimethylaniline lies in its ability to participate in diverse synthetic pathways, making it a cornerstone in the synthesis of heterocyclic compounds and polymers. For instance, its incorporation into urea-based derivatives has shown promise in the development of kinase inhibitors, which are critical in treating cancers and inflammatory diseases.

One of the most compelling applications of 4-(1-isocyanatoethyl)-N,N-dimethylaniline is in the field of drug discovery. Researchers have utilized this compound to synthesize novel scaffolds that exhibit inhibitory activity against various enzymes and receptors. A notable example is its role in the development of small-molecule inhibitors targeting protein-protein interactions, which are implicated in numerous pathological conditions. The dimethylamino group enhances lipophilicity, facilitating better membrane permeability and improving pharmacokinetic profiles of the resulting drug candidates.

The compound's reactivity also makes it an excellent candidate for polymer chemistry applications. Isocyanates are well-known for their ability to form stable covalent bonds with hydroxyl and amine groups, leading to the formation of polyurethanes and polyureas. These polymers have a wide range of applications, from coatings to biodegradable materials. The incorporation of 4-(1-isocyanatoethyl)-N,N-dimethylaniline into these polymers can tailor their properties for specific uses, such as enhancing biocompatibility or mechanical strength.

In academic research, 4-(1-isocyanatoethyl)-N,N-dimethylaniline has been employed to explore novel synthetic methodologies and reaction mechanisms. For example, studies have demonstrated its utility in transition-metal-catalyzed cross-coupling reactions, which are fundamental to constructing complex organic molecules. These reactions often provide access to hitherto inaccessible structures with high selectivity and yield, underscoring the importance of this compound in synthetic organic chemistry.

The pharmaceutical industry has also recognized the potential of 4-(1-isocyanatoethyl)-N,N-dimethylaniline as a building block for drug development. Its structural features allow for modifications that can optimize pharmacological properties such as solubility, bioavailability, and target specificity. Recent advances in computational chemistry have further facilitated the design of derivatives with enhanced efficacy by predicting molecular interactions using molecular modeling techniques.

The safety profile of 4-(1-isocyanatoethyl)-N,N-dimethylaniline is another critical aspect that has been thoroughly investigated. While isocyanates can pose challenges due to their reactivity with moisture, proper handling protocols ensure safe usage in laboratory and industrial settings. Researchers have developed innovative techniques for handling these compounds under controlled conditions, minimizing exposure risks while maximizing utility.

The future prospects for 4-(1-isocyanatoethyl)-N,N-dimethylaniline are promising, with ongoing research exploring its role in emerging fields such as green chemistry and sustainable materials. The development of environmentally friendly synthetic routes for this compound could significantly reduce its environmental footprint while maintaining its high reactivity and versatility. Additionally, its potential applications in nanotechnology and advanced material science are being actively explored.

In conclusion, 4-(1-isocyanatoethyl)-N,N-dimethylaniline (CAS No. 2649069-22-5) represents a fascinating compound with broad applications across multiple scientific disciplines. Its unique structural features and reactivity make it an indispensable tool for researchers aiming to develop novel drugs, advanced materials, and innovative synthetic methodologies. As scientific understanding continues to evolve, the utility of this compound is expected to expand even further.